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For Researchers, Scientists, and Drug Development Professionals

Trans-2-pentadecenoyl-CoA is a key intermediate in the mitochondrial beta-oxidation of

pentadecanoic acid (C15:0), a saturated odd-chain fatty acid. The metabolism of odd-chain

fatty acids is of growing interest in the scientific community due to their potential links to various

health and disease states. This guide provides a comparative overview of the enzymatic

reactions involving trans-2-pentadecenoyl-CoA, presenting available experimental data for

the key enzymes in the beta-oxidation pathway. Due to a scarcity of studies specifically

investigating trans-2-pentadecenoyl-CoA, this review incorporates data from analogous

substrates with varying chain lengths to provide a comparative context for its expected

enzymatic processing.

Metabolic Pathway of Pentadecanoic Acid
The beta-oxidation of pentadecanoyl-CoA follows the canonical pathway for saturated fatty

acids, involving a cycle of four enzymatic reactions. Each cycle shortens the acyl-CoA chain by

two carbons, producing one molecule of acetyl-CoA. For odd-chain fatty acids like

pentadecanoic acid, the final thiolysis step yields one molecule of acetyl-CoA and one molecule

of propionyl-CoA. Trans-2-pentadecenoyl-CoA is generated in the first step of this pathway.

Below is a diagram illustrating the beta-oxidation of pentadecanoyl-CoA.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15551073?utm_src=pdf-interest
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentadecanoyl-CoA (C15:0) trans-2-Pentadecenoyl-CoA

Acyl-CoA Dehydrogenase
(FAD -> FADH2) L-3-Hydroxypentadecanoyl-CoA

Enoyl-CoA Hydratase
(H2O) 3-Ketopentadecanoyl-CoA

L-3-Hydroxyacyl-CoA Dehydrogenase
(NAD+ -> NADH + H+)

Tridecanoyl-CoA (C13:0)
Thiolase

(CoA-SH)

Acetyl-CoA

Thiolase
(CoA-SH)

Prepare reaction mixture:
- Buffer

- Acyl-CoA substrate
- Electron Transfer Flavoprotein (ETF)

Incubate at 37°C Measure decrease in ETF fluorescence
(Excitation: 380 nm, Emission: 450 nm) Calculate enzyme activity

Prepare reaction mixture:
- Buffer

- trans-2-Enoyl-CoA substrate
Incubate at 25°C Measure decrease in absorbance at 280 nm Calculate enzyme activity

Prepare reaction mixture:
- Buffer

- L-3-Hydroxyacyl-CoA substrate
- NAD+

Incubate at 37°C Measure increase in absorbance at 340 nm Calculate enzyme activity

Prepare reaction mixture:
- Buffer, CoA, NAD+, Malate

- Malate Dehydrogenase
- Citrate Synthase

Add 3-Ketoacyl-CoA substrate Incubate at 37°C Measure increase in absorbance at 340 nm Calculate enzyme activity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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